Cas no 1418287-69-0 (tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1418287-69-0
• MF: C₁₂H₁₂ClIN₂O₂
• MW: 378.593354225159
• CID: 5100530
• Update Time: 2026-03-03

tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• Inchi： 1S/C12H12ClIN2O2/c1-12(2,3)18-11(17)16-6-8(14)7-4-5-15-10(13)9(7)16/h4-6H,1-3H3
• InChI Key： HLSJKOJUCYIDIT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C(I)=CN(C(OC(C)(C)C)=O)C1=2

Additional information on tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

Introduction to tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1418287-69-0)

tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1418287-69-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl, chloro, and iodo substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate is characterized by a pyrrolo[2,3-c]pyridine core, which is a heterocyclic system with a five-membered pyrrole ring fused to a six-membered pyridine ring. The tert-butyl group attached to the carboxylate moiety provides steric protection and enhances the stability of the compound. The presence of the chloro and iodo substituents at specific positions on the pyrrole ring imparts unique electronic and steric properties, making this compound an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. Pyrrolopyridines have shown promising results in these areas due to their ability to modulate key biological targets such as enzymes, receptors, and ion channels. For instance, studies have demonstrated that certain derivatives of pyrrolopyridines exhibit potent antitumor activity by inhibiting specific kinases involved in cancer cell proliferation and survival.

The synthesis of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the condensation of an appropriate pyrrole derivative with a substituted pyridine followed by functional group manipulations to introduce the tert-butyl, chloro, and iodo substituents. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have also been employed to facilitate the synthesis of this compound with high efficiency and selectivity.

Beyond its utility as a synthetic intermediate, tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate has been investigated for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in signal transduction pathways. These findings suggest that further optimization of the structure could lead to more potent and selective inhibitors with therapeutic potential.

In addition to its direct biological activities, tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate serves as a valuable starting material for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have utilized this compound as a building block in the development of small molecule inhibitors targeting specific protein-protein interactions (PPIs), which are often challenging to modulate using traditional drug discovery approaches.

The versatility of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate extends beyond its use in medicinal chemistry. It has also found applications in materials science and organic synthesis. The unique electronic properties of the pyrrolopyridine core make it suitable for use in the design of organic semiconductors and luminescent materials. Furthermore, its stability under various reaction conditions allows it to be used as a reliable reagent in complex synthetic sequences.

In conclusion, tert-butyl 7-chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1418287-69-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an invaluable tool for chemists working in diverse fields such as medicinal chemistry, materials science, and organic synthesis. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.